Cas no 1787853-98-8 (2-[methyl(prop-2-yn-1-yl)amino]-N-(2-phenoxyphenyl)acetamide)

• Product Name: 2-[methyl(prop-2-yn-1-yl)amino]-N-(2-phenoxyphenyl)acetamide
• CAS No: 1787853-98-8
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 6566652
• PubChem ID: 91652977
• Update Time: 2025-08-05

2-[methyl(prop-2-yn-1-yl)amino]-N-(2-phenoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-6627757
• Z1845255480
• 2-[methyl(prop-2-yn-1-yl)amino]-N-(2-phenoxyphenyl)acetamide
• AKOS033622196
• 1787853-98-8
• 2-[methyl(prop-2-ynyl)amino]-N-(2-phenoxyphenyl)acetamide

• Inchi： 1S/C18H18N2O2/c1-3-13-20(2)14-18(21)19-16-11-7-8-12-17(16)22-15-9-5-4-6-10-15/h1,4-12H,13-14H2,2H3,(H,19,21)
• InChI Key： RUPSECPIAHPMMH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1NC(CN(C)CC#C)=O

Computed Properties

• Exact Mass: 294.136827821g/mol
• Monoisotopic Mass: 294.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-[methyl(prop-2-yn-1-yl)amino]-N-(2-phenoxyphenyl)acetamide

2-[methyl(prop-2-yn-1-yl)amino]-N-(2-phenoxyphenyl)acetamide: A Promising Candidate in Modern Medicinal Chemistry

2-[methyl(prop-2-yn-1-yl)amino]-N-(2-phenoxyphenyl)acetamide, with the CAS number 1787853-98-8, represents a novel class of acetamide derivatives that have garnered significant attention in recent years due to its unique molecular architecture and potential therapeutic applications. This compound is characterized by its 2-phenoxyphenyl group, which serves as a critical pharmacophore for interacting with biological targets, and its methyl(prop-2-yn-1-yl)amino substituent, which imparts structural rigidity and functional diversity. The integration of these functional groups into a single molecule highlights the strategic design of this compound for optimizing drug-like properties.

Recent studies in medicinal chemistry have emphasized the importance of functional group optimization in enhancing the potency and selectivity of drug candidates. The prop-2-yn-1-yl moiety, a terminal alkyne group, is particularly noteworthy for its ability to form stable carbon-carbon bonds through click chemistry, a technique widely adopted in drug discovery to streamline synthetic pathways. This feature not only facilitates the synthesis of complex molecules but also allows for the incorporation of diverse pharmacophores, as demonstrated in the case of 2-[methyl(prop-2-yn-1-yl)amino]-N-(2-phenoxyphenyl)acetamide.

The 2-phenoxyphenyl substituent in this compound is a key structural element that contributes to its biological activity. This group is commonly found in pharmaceuticals targeting kinase pathways, where it serves as a scaffold for modulating enzyme activity. The presence of the phenoxy ring enhances the molecule's hydrophobicity, enabling it to interact with membrane-bound targets, while the aromatic ring provides a rigid structure that improves binding affinity. These characteristics make the compound a promising candidate for exploring its potential in anti-inflammatory and anti-cancer therapies.

Recent advancements in computational drug design have further underscored the importance of molecular modeling in predicting the behavior of compounds like 2-[methyl(prop-2-yn-1-yl)amino]-N-(2-phenoxyphenyl)acetamide. High-throughput screening techniques have enabled researchers to identify potential interactions between this compound and target proteins, such as tyrosine kinase receptors, which are implicated in various diseases. The acetamide functional group at the terminal position is particularly relevant, as it can form hydrogen bonds with key residues in enzyme active sites, thereby enhancing the compound's inhibitory activity.

One of the most significant breakthroughs in the study of 2-[methyl(prop-2-yn-1-yl)amino]-N-(2-phenoxyphenyl)acetamide has been its application in targeted drug delivery systems. The molecule's ability to selectively bind to specific receptors has led to its exploration in the development of nanoparticle-based formulations for improved bioavailability and reduced off-target effects. This approach aligns with the growing trend in precision medicine, where the focus is on tailoring therapies to individual patient profiles.

Emerging research in biomolecular interactions has also highlighted the compound's potential in modulating protein-protein interactions. The prop-2-yn-1-yl group, when conjugated with other functional moieties, can act as a molecular linker to facilitate the assembly of multi-target drugs. This property is particularly valuable in the treatment of complex diseases such as oncology, where multiple biological pathways are often involved.

The synthesis of 2-[methyl(prop-2-yn-1-yl)amino]-N-(2-phenoxyphenyl)acetamide has been optimized using green chemistry principles to minimize environmental impact. Modern synthetic methods, such as click chemistry and photoredox catalysis, have been employed to achieve high yields and selectivity in the formation of the target molecule. These techniques not only enhance the efficiency of the synthesis process but also reduce the use of hazardous reagents, aligning with the sustainability goals of the pharmaceutical industry.

Furthermore, the compound's potential in antimicrobial therapy has been explored in recent studies. The aromatic ring and hydrophobic substituents in its structure are believed to contribute to its ability to disrupt bacterial cell membranes, a mechanism that has been observed in other peptide-based antibiotics. This finding opens new avenues for the development of multi-drug resistant infection treatments, where traditional antibiotics are becoming increasingly ineffective.

The pharmacokinetic profile of 2-[methyl(prop-2-yn-1-yl)amino]-N-(2-phenoxyphenyl)acetamide has also been investigated to assess its potential for clinical application. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for ensuring its efficacy in vivo. The hydrophobicity and lipophilicity of the molecule enable it to cross biological membranes efficiently, while the presence of the acetamide group may influence its metabolic stability.

Finally, the compound's role in drug repurposing has been an area of growing interest. Researchers have explored the possibility of using 2-[methyl(prop-2-yn-1-yl)amino]-N-(2-phenoxyphenyl)acetamide as a scaffold for modifying existing drugs to enhance their therapeutic profiles. This approach leverages the compound's structural versatility to address unmet medical needs, such as the treatment of neurodegenerative disorders and autoimmune conditions.

In conclusion, 2-[methyl(prop-2-yn-1-yl)amino]-N-(2-phenoxyphenyl)acetamide represents a promising candidate in the field of pharmaceutical research due to its unique molecular structure and potential applications. Ongoing studies in drug discovery, computational modeling, and sustainable synthesis continue to expand our understanding of this compound's therapeutic potential, paving the way for its future development as a novel therapeutic agent.

For further information on the synthesis, biological activity, and potential applications of 2-[methyl(prop-2-yn-1-yl)amino]-N-(2-phenoxyphenyl)acetamide, please refer to the latest research articles and reviews in the field of medicinal chemistry and pharmaceutical sciences.